Cas no 391217-90-6 (N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3-methylbenzamide)

• Product Name: N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3-methylbenzamide
• CAS No: 391217-90-6
• Molecular Formula: C₁₅H₁₁BrN₄OS₂
• Molecular Weight: 407.308038949966
• CID: 5990416
• PubChem ID: 9608355

N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3-methylbenzamide Properties

Names and Identifiers

• N-{5-(E)-(5-bromothiophen-2-yl)methylideneamino-1,3,4-thiadiazol-2-yl}-3-methylbenzamide
• (E)-N-(5-(((5-bromothiophen-2-yl)methylene)amino)-1,3,4-thiadiazol-2-yl)-3-methylbenzamide
• Benzamide, N-[5-[[(5-bromo-2-thienyl)methylene]amino]-1,3,4-thiadiazol-2-yl]-3-methyl-
• SR-01000004658
• F0012-1226
• N-{5-[(E)-[(5-bromothiophen-2-yl)methylidene]amino]-1,3,4-thiadiazol-2-yl}-3-methylbenzamide
• AKOS024573914
• IDI1_008446
• 391217-90-6
• SR-01000004658-1
• HMS1412K07
• N-[5-[(E)-(5-bromothiophen-2-yl)methylideneamino]-1,3,4-thiadiazol-2-yl]-3-methylbenzamide

• InChIKey： XKXKCCWDAGUONT-UHFFFAOYSA-N
• Inchi： 1S/C15H11BrN4OS2/c1-9-3-2-4-10(7-9)13(21)18-15-20-19-14(23-15)17-8-11-5-6-12(16)22-11/h2-8H,1H3,(H,18,20,21)
• SMILES： C(NC1=NN=C(N=CC2SC(Br)=CC=2)S1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 405.95577g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 405.95577g/mol
• Heavy Atom Count: 23
• Complexity: 453
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• pka: 8.15±0.50(Predicted)
• Density: 1.65±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides